Tetrahydrothiophene-3-carbonitrile 1,1-dioxide
Overview
Description
Tetrahydrothiophene-3-carbonitrile 1,1-dioxide is a chemical compound with the molecular formula C5H7NO2S and a molecular weight of 145.18 . It is used for research purposes .
Physical And Chemical Properties Analysis
Tetrahydrothiophene-3-carbonitrile 1,1-dioxide is a solid at room temperature . It has a predicted melting point of 68.42°C, a predicted boiling point of approximately 423.6°C at 760 mmHg, a predicted density of approximately 1.4 g/cm3, and a predicted refractive index of n20D 1.51 .Scientific Research Applications
Medicinal Chemistry
Tetrahydrothiophene derivatives are known for their wide range of pharmacological properties. They have been studied for their potential as anticancer , anti-inflammatory , antimicrobial , and antihypertensive agents, among others . The structural framework of Tetrahydrothiophene-3-carbonitrile 1,1-dioxide could be utilized to synthesize new compounds with similar or enhanced biological activities.
Material Science
In material science, thiophene derivatives play a crucial role as corrosion inhibitors . They are also significant in the development of advanced materials with specific properties, such as high thermal stability or unique electronic characteristics.
Organic Semiconductors
Thiophene-based molecules are prominent in the advancement of organic semiconductors . The electronic properties of Tetrahydrothiophene-3-carbonitrile 1,1-dioxide can be harnessed to create semiconducting materials for use in various electronic devices.
Organic Field-Effect Transistors (OFETs)
The thiophene ring system is integral in fabricating OFETs due to its ability to transport charge efficiently . Tetrahydrothiophene-3-carbonitrile 1,1-dioxide could be a valuable component in designing new OFET materials with improved performance.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of OLEDs, which are essential for creating high-quality display and lighting technologies . The unique properties of Tetrahydrothiophene-3-carbonitrile 1,1-dioxide may contribute to the development of OLEDs with better luminosity and color purity.
Proteomics Research
As a biochemical, Tetrahydrothiophene-3-carbonitrile 1,1-dioxide is available for proteomics research, where it may be used in the study of proteins and their interactions . This application is crucial for understanding biological processes and developing new therapeutic strategies.
Safety And Hazards
properties
IUPAC Name |
1,1-dioxothiolane-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7NO2S/c6-3-5-1-2-9(7,8)4-5/h5H,1-2,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHNZCZASRHSRAC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrahydrothiophene-3-carbonitrile 1,1-dioxide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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